Cas no 5435-12-1 (1,4-dibenzyl-2,2-dimethylpiperazine)

• Product Name: 1,4-dibenzyl-2,2-dimethylpiperazine
• CAS No: 5435-12-1
• MF: C₂₀H₂₆N₂
• MW: 294.433845043182
• CID: 940800
• PubChem ID: 225606
• Update Time: 2025-04-19

1,4-dibenzyl-2,2-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-dibenzyl-2,2-dimethylpiperazine
• 1,4-dibenzyl-2,2-dimethyl-piperazine
• NSC-15179
• 5435-12-1
• DTXSID50280052
• NSC15179
• DS-008413

• Inchi： 1S/C20H26N2/c1-20(2)17-21(15-18-9-5-3-6-10-18)13-14-22(20)16-19-11-7-4-8-12-19/h3-12H,13-17H2,1-2H3
• InChI Key： KROYEDGOMOKSBK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 294.20978
• Monoisotopic Mass: 294.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 389.3°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.571
• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines